4-Diethoxyphosphorylpyridine

• IUPAC Name: 4-diethoxyphosphorylpyridine
• InChI: InChI=1S/C9H14NO3P/c1-3-12-14(11,13-4-2)9-5-7-10-8-6-9/h5-8H,3-4H2,1-2H3
• InChI Key: MMBHGQGGCYCMSI-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(C1=CC=NC=C1)OCC
• Molecular Formula: C9H14NO3P
• DSSTOX Substance ID: DTXSID40394399
• Molecular Weight: 215.19 g/mol
• CAS RN: 37175-34-1

Description

Synthesis Analysis

Synthesis analysis involves a detailed study of the methods used to synthesize the compound. This can include the types of reactions used, the reagents and catalysts involved, and the conditions under which the synthesis occurs.

Molecular Structure Analysis

Molecular structure analysis involves the use of techniques such as X-ray crystallography, NMR spectroscopy, and computational methods to determine the three-dimensional structure of the molecule.

Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. This can include its reactivity with other compounds, the conditions under which it reacts, and the products of these reactions.

Physical And Chemical Properties Analysis

This involves studying the physical and chemical properties of the compound, such as its melting point, boiling point, solubility, and stability. It can also include studying its spectroscopic properties.

Mechanism of Action

The mechanism of action of a compound describes how it interacts with other molecules at the molecular level. This is particularly relevant for compounds that have a biological activity.

Safety and Hazards

The safety and hazards of a compound are typically determined through toxicological studies. This can include studying its acute and chronic toxicity, its potential for causing cancer, and its environmental impact.

Future Directions

Future directions could involve further studies to better understand the compound’s properties or to find new applications for it. This could include developing new synthetic methods, studying its mechanism of action in more detail, or finding new uses for it in medicine or industry.

Synthesis routes and methods

Procedure details

4-Bromopyridine hydrochloride (8 g, 41.1 mmol), diethyl phosphite (8.23 mL, 63.8 mmol), tetrakis(triphenylphosphine)palladium(0) (1.189 g, 1.029 mmol) and TEA (17.20 mL, 123 mmol) were stirred in refluxing toluene (160 mL) overnight. Room temperature was attained, water was added and the organic layer separated. The aqueous phase was extracted with EtOAc (×2). The combined organic extracts were washed with brine, dried over MgSO4 and concentrated in vacuo. Purification of the residue by MPLC (EtOAc) gave diethyl pyridin-4-ylphosphonate as a pale yellow oil. 1H NMR (DMSO-d6, 600 MHz) δ 8.75 (m, 2H), 7.61 (m, 2H), 4.03 (m, 4H), 1.21 (t, J=7.2 Hz, 6H). MS: cal'd 216 (MH+), exp 216 (MH+).